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Compound of Interest

Compound Name:
2-Amino-3-(4-biphenylyl)propanoic

acid

CAS No.: 76985-08-5

Cat. No.: B556527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a Senior Application Scientist, it is my privilege to present this in-depth technical guide on 2-
Amino-3-(4-biphenylyl)propanoic acid. This non-proteinogenic amino acid, a cornerstone in

medicinal chemistry and drug discovery, offers a unique structural scaffold for the development

of novel therapeutics. This guide moves beyond a simple recitation of facts, delving into the

causality behind experimental choices and providing a framework for its practical application in

the laboratory. The information herein is curated to be a self-validating system, grounded in

authoritative references to ensure scientific integrity.

Introduction and Chemical Identity
2-Amino-3-(4-biphenylyl)propanoic acid, also known by synonyms such as DL-

Biphenylalanine and 4-Phenyl-DL-phenylalanine, is a non-standard amino acid that has

garnered significant interest in the field of drug development. Its structure, featuring a biphenyl

moiety attached to an alanine backbone, provides a unique combination of hydrophobicity and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b556527#bc-rfq
https://www.benchchem.com/product/b556527/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-amino-3-4-biphenylyl-propanoic-acid
https://www.benchchem.com/product/b556527/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-amino-3-4-biphenylyl-propanoic-acid
https://www.benchchem.com/product/b556527/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-amino-3-4-biphenylyl-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


aromaticity, making it a valuable building block for modulating the pharmacokinetic and

pharmacodynamic properties of lead compounds.

CAS Number: 76985-08-5[1]

Molecular Formula: C₁₅H₁₅NO₂

Molecular Weight: 241.29 g/mol

The biphenyl group can engage in π-π stacking interactions with biological targets, while the

amino acid scaffold allows for its incorporation into peptides and peptidomimetics, enhancing

their stability and receptor affinity.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical properties of 2-Amino-3-(4-
biphenylyl)propanoic acid is crucial for its effective use in synthesis and formulation.

Property Value Source

Appearance Solid powder MedKoo Biosciences

Purity >95% MedKoo Biosciences

Solubility

To be determined in common

organic solvents and aqueous

solutions.

MedKoo Biosciences

Storage

Dry, dark, and at 0-4°C for

short-term storage (days to

weeks) or -20°C for long-term

storage (months to years).

MedKoo Biosciences

Spectroscopic Characterization
While a publicly available, high-resolution spectrum for this specific compound is not readily

found, the expected spectral characteristics can be predicted based on its structure and data

from analogous compounds.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons of the two phenyl rings, typically in the range of 7.0-8.0 ppm. The benzylic protons

(CH₂) adjacent to the biphenyl group would likely appear as a multiplet around 3.0-3.5 ppm,

coupled to the alpha-proton. The alpha-proton (CH) would resonate further downfield, likely

between 3.5-4.5 ppm, coupled to the benzylic protons and the amino group protons. The

protons of the carboxylic acid and amino groups would be visible, with their chemical shifts

being dependent on the solvent and concentration.

¹³C NMR: The carbon NMR spectrum would display a number of signals in the aromatic

region (120-145 ppm) corresponding to the biphenyl carbons. The carbonyl carbon of the

carboxylic acid would be significantly downfield (>170 ppm). The alpha-carbon and the

benzylic beta-carbon would appear in the aliphatic region, typically between 40-60 ppm.

Mass Spectrometry: The exact mass would be approximately 241.1103, corresponding to the

molecular formula C₁₅H₁₅NO₂.

Synthesis of 2-Amino-3-(4-biphenylyl)propanoic
Acid
The synthesis of unnatural amino acids like 2-Amino-3-(4-biphenylyl)propanoic acid often

involves the alkylation of a glycine equivalent or the amination of a corresponding α-halo acid.

Asymmetric synthesis is of particular importance to obtain enantiomerically pure forms (L- or D-

isomers), which are often required for specific biological activities.

General Asymmetric Synthesis Strategy
A common and effective method for the asymmetric synthesis of α-amino acids is through the

alkylation of a chiral glycine enolate equivalent, often using a phase-transfer catalyst to control

stereochemistry.
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Phase 1: Precursor Preparation
Phase 2: Asymmetric Alkylation

Phase 3: Deprotection and IsolationN-(Diphenylmethylene)glycine tert-butyl ester
(Glycine Schiff Base) Reaction Mixture:

- Glycine Schiff Base
- 4-(Bromomethyl)biphenyl

- Chiral Phase-Transfer Catalyst
- Base (e.g., K₂CO₃)

- Solvent (e.g., Toluene)

Reactant

4-(Bromomethyl)biphenyl

Reactant

Acidic Hydrolysis
(e.g., HCl)

Alkylated Intermediate Purification
(e.g., Crystallization, Chromatography)

Enantiomerically Enriched
2-Amino-3-(4-biphenylyl)propanoic acid

General workflow for the asymmetric synthesis.

Click to download full resolution via product page

Caption: General workflow for the asymmetric synthesis.

Detailed Experimental Protocol (Representative)
This protocol is a representative example based on established methods for the synthesis of

similar unnatural amino acids.[2] Researchers should optimize conditions for their specific

laboratory setup.

Step 1: Asymmetric α-Alkylation

To a stirred solution of N-(diphenylmethylene)glycine tert-butyl ester (1.0 eq.) and a chiral

phase-transfer catalyst (e.g., a Cinchona alkaloid-derived quaternary ammonium salt, 0.1

eq.) in toluene, add powdered potassium carbonate (5.0 eq.).

Add 4-(bromomethyl)biphenyl (1.2 eq.) to the mixture.

Stir the reaction vigorously at room temperature for 24-48 hours, monitoring the progress by

thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture and concentrate the filtrate under reduced

pressure.

Step 2: Deprotection
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Dissolve the crude product from Step 1 in a suitable solvent such as tetrahydrofuran (THF).

Add an aqueous solution of hydrochloric acid (e.g., 3 M HCl) and stir the mixture at room

temperature or with gentle heating until the deprotection is complete (monitored by TLC).

Neutralize the reaction mixture with a base (e.g., NaOH) to the isoelectric point of the amino

acid to precipitate the product.

Collect the solid by filtration, wash with cold water, and then with a non-polar solvent like

diethyl ether.

Step 3: Purification

The crude product can be further purified by recrystallization from a suitable solvent system

(e.g., water/ethanol) or by column chromatography on silica gel.

Applications in Drug Development
2-Amino-3-(4-biphenylyl)propanoic acid is a valuable building block in medicinal chemistry,

primarily due to the desirable properties imparted by the biphenyl moiety.

As a Key Intermediate for PARP Inhibitors
This amino acid is the core structure of SC-10914, a potent inhibitor of poly(ADP-ribose)

polymerase (PARP). PARP inhibitors are a class of targeted cancer therapies that are

particularly effective in tumors with deficiencies in homologous recombination repair, such as

those with BRCA1/2 mutations. SC-10914 has shown potent anti-proliferative activity against

human BRCA-deficient tumor cells.
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Cellular Outcome

DNA Single-Strand Break (SSB)

PARP Enzyme

 recruits

PARP Trapping on DNA

Base Excision Repair (BER)

 initiates

Replication Fork Collapse

Homologous Recombination
Repair (HRR)

Cell Death
(Apoptosis)

 deficient in BRCA1/2 mutant cells

DNA Double-Strand Break (DSB)

 repaired by

 leads to

SC-10914
(contains 2-Amino-3-(4-biphenylyl)propanoic acid)

 inhibits & traps
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Caption: Mechanism of action of PARP inhibitors like SC-10914.
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Building Block for Kinase Inhibitors
The structural motif of 2-Amino-3-(4-biphenylyl)propanoic acid is found in complex

molecules targeting various kinases. For instance, derivatives of this amino acid can be utilized

in the synthesis of fibroblast growth factor receptor (FGFR) inhibitors like Erdafitinib. Erdafitinib

is an approved medication for certain types of urothelial carcinoma.[3][4][5][6]

Incorporation into Peptides and Peptidomimetics
The incorporation of unnatural amino acids like 2-Amino-3-(4-biphenylyl)propanoic acid into

peptide sequences can significantly enhance their therapeutic potential. The biphenyl side

chain can improve metabolic stability by sterically hindering enzymatic degradation.[7]

Furthermore, it can introduce conformational constraints and provide additional binding

interactions with the target receptor, potentially leading to increased potency and selectivity.[8]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-
Amino-3-(4-biphenylyl)propanoic acid.

General Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[9] Avoid

inhalation of dust and contact with skin and eyes.[9]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, safety glasses with side shields, and chemical-resistant gloves.

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.
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Stability and Reactivity: The compound is generally stable under recommended storage

conditions.[9] It is incompatible with strong oxidizing agents.[9]

This information is a summary. Always refer to the full Safety Data Sheet (SDS) before use.[3]

[9]

Conclusion
2-Amino-3-(4-biphenylyl)propanoic acid is a versatile and valuable building block for the

modern medicinal chemist. Its unique structural features provide a powerful tool for the design

and synthesis of novel therapeutics with enhanced properties. A thorough understanding of its

synthesis, properties, and applications, as outlined in this guide, will empower researchers to

fully leverage its potential in their drug discovery endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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